Cas no 1072009-08-5 (5-fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole)

• Product Name: 5-fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
• CAS No: 1072009-08-5
• MF: C₁₄H₁₇BFNO₂
• MW: 261.099687337875
• MDL: MFCD16987816
• CID: 1076109
• PubChem ID: 59151340
• Update Time: 2025-06-14

5-fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
• 5-Fluor-3H-chinazolin-4-on
• 5-fluoro-3,4-dihydro-3H-quinazolin-4-one
• 5-fluoro-3,4-dihydroquinazolin-4-one
• 5-fluoro-3H-quinazolin-4-one
• 5-fluoro-4(3H)-quinazolone
• 5-fluoro-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-indole
• 5-Fluoro-4-hydroxyquinazoline
• 5-Fluoro-4-quinazolone
• 5-Fluoroquinazolin-4(1H)-one
• 5-fluoroquinazolin-4(3H)-one
• 5-fluoroquinazolin-4-ol
• 5-fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
• A895676
• AM84271
• 1H-Indole, 5-fluoro-4-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)-
• 5-Fluoro-1H-indole-4-boronic acid pinacol ester
• 5-Fluoroindole-4-boronic Acid Pinacol Ester
• WDVYWRZQLIGSEN-UHFFFAOYSA-N
• AS-46554
• MFCD16987816
• (5-Fluoro-1H-indol-4-yl)boronic acid pinacol ester
• 5-Fluoro-1H-indole-4-boronic acid, pinacol ester
• BBL102300
• CS1818
• XSB00908
• SY032774
• CS-0050479
• AKOS017343143
• 1072009-08-5
• SB13057
• STL556099
• SCHEMBL993845

• MDL： MFCD16987816
• Inchi： 1S/C14H17BFNO2/c1-13(2)14(3,4)19-15(18-13)12-9-7-8-17-11(9)6-5-10(12)16/h5-8,17H,1-4H3
• InChI Key： WDVYWRZQLIGSEN-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=CN2)C=1B1OC(C)(C)C(C)(C)O1

Computed Properties

• Exact Mass: 261.13400
• Monoisotopic Mass: 261.1336371g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.2Ų

Experimental Properties

• PSA: 34.25000
• LogP: 2.60620

Additional information on 5-fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole

Exploring the Versatility of 5-fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole (CAS No. 1072009-08-5) in Modern Chemistry

In the ever-evolving field of organic chemistry, 5-fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole (CAS No. 1072009-08-5) has emerged as a compound of significant interest. This boron-containing indole derivative is widely recognized for its unique structural features and applications in pharmaceutical research, material science, and agrochemical development. The presence of both a fluoro substituent and a tetramethyl-1,3,2-dioxaborolane group makes it a valuable intermediate in Suzuki-Miyaura cross-coupling reactions, a topic frequently searched by researchers and chemists.

The compound's CAS number 1072009-08-5 is often queried in scientific databases, reflecting its growing relevance. Recent trends in AI-driven drug discovery and green chemistry have further amplified interest in this molecule. For instance, its role in designing fluorinated bioactive compounds aligns with the current focus on targeted therapies and precision medicine. Additionally, its stability under mild conditions makes it a preferred choice for high-throughput screening and catalysis, addressing common user queries about reaction efficiency and scalability.

From a synthetic perspective, 5-fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole offers remarkable versatility. Its boronate ester functionality enables seamless integration into complex molecular architectures, a feature highly sought after in medicinal chemistry. Researchers exploring heterocyclic compounds or boron-based ligands frequently encounter this molecule in literature, underscoring its importance. Moreover, its compatibility with microwave-assisted synthesis and flow chemistry techniques caters to the demand for time-efficient methodologies, a recurring theme in modern lab workflows.

Beyond pharmaceuticals, this compound finds utility in organic electronics and photovoltaic materials, areas gaining traction due to the global push for sustainable energy solutions. Its electron-deficient indole core and boron coordination properties are pivotal in designing light-emitting diodes (LEDs) and organic semiconductors. Such applications resonate with searches related to advanced materials and renewable energy technologies, further enhancing its visibility in scientific discourse.

In conclusion, 5-fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole (CAS No. 1072009-08-5) exemplifies the intersection of innovation and practicality. Its multifaceted roles in drug development, material science, and catalysis make it a cornerstone in contemporary research. As the scientific community continues to explore boron chemistry and fluorine incorporation, this compound is poised to remain at the forefront of cutting-edge discoveries.